Cas no 2229089-70-5 (2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene)

• Product Name: 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene
• CAS No: 2229089-70-5
• MF: C₁₀H₁₂FN₃O
• MW: 209.220185279846
• CID: 6536366
• PubChem ID: 165702273
• Update Time: 2025-05-21

2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene
• 2229089-70-5
• EN300-1733977

• Inchi： InChI=1S/C10H12FN3O/c1-7-5-9(11)8(3-4-13-14-12)10(6-7)15-2/h5-6H,3-4H2,1-2H3
• InChI Key： UJYQPXUVPOUEBN-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CCN=[N+]=[N-])OC

Computed Properties

• Exact Mass: 209.09644018g/mol
• Monoisotopic Mass: 209.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene

Professional Introduction to Compound with CAS No. 2229089-70-5 and Product Name: 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene

The compound identified by the CAS number 2229089-70-5 and the product name 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical research and development. The presence of functional groups such as the azido group, fluoro substituent, and methoxy methyl group makes it a versatile intermediate for synthesizing more complex bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The fluorine atom, when incorporated into a molecular structure, can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug. Specifically, fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity. The 1-fluoro moiety in 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene is a prime example of how strategic functionalization can lead to the development of more effective therapeutic agents.

The azidoethyl group at the 2-position of the benzene ring introduces a reactive site that can be further modified through various chemical transformations. This reactivity makes the compound a valuable building block for constructing more intricate molecular architectures. For instance, nucleophilic substitution reactions at the azido group can lead to the introduction of diverse side chains, enabling the synthesis of novel compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of fluoro and azido functionalities provides a unique platform for exploring new therapeutic pathways. Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate specific biological targets with high selectivity and efficacy. The structural features of 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene align well with these goals, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in oncology research. The ability of fluorine to influence molecular interactions has led to the development of several anticancer agents that exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The 1-fluoro substituent in 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene may contribute to enhanced binding affinity to biological targets, potentially making it useful in the design of new chemotherapeutic agents.

Furthermore, the methoxy and methyl groups at positions 3 and 5 of the benzene ring add additional layers of complexity to the molecule. These substituents can influence electronic distribution, solubility, and overall bioavailability. The strategic placement of these groups can optimize pharmacokinetic properties, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

The synthetic utility of 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene extends beyond its immediate applications in drug discovery. It serves as a versatile intermediate that can be modified through various chemical reactions to produce derivatives with distinct properties. For example, reduction of the azido group can yield an amino-substituted benzene ring, opening up possibilities for further functionalization.

In conclusion, 2-(2-azidoethyl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2229089-70-5) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and functional groups make it a valuable tool for pharmaceutical research and development. The potential applications in oncology and other therapeutic areas highlight its importance as a building block for novel bioactive molecules. As research continues to uncover new ways to leverage fluorinated aromatic compounds, this compound is poised to play a crucial role in shaping the future of drug discovery.